![molecular formula C13H17NO4 B1303648 2-(2-Methylpropyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid CAS No. 436855-63-9](/img/structure/B1303648.png)
2-(2-Methylpropyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
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Description
2-(2-Methylpropyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Toxicity
Studies on similar compounds, such as 2-Methylpropene, discuss the metabolic fate and toxicity in laboratory animals and humans, highlighting the role of specific metabolic pathways and the importance of understanding the balance between formation and detoxification for assessing potential toxicity (Cornet & Rogiers, 1997).
Biocatalyst Inhibition by Carboxylic Acids
Carboxylic acids' inhibitory effects on microbes, used in fermentative production of various chemicals, underline the importance of understanding their interactions with biological systems for industrial applications (Jarboe, Royce, & Liu, 2013).
Liquid-Liquid Extraction of Carboxylic Acids
Research on solvent developments for the extraction of carboxylic acids from aqueous streams discusses innovative solvents, such as ionic liquids, and traditional solvent systems, providing insights into the recovery of carboxylic acids from diluted streams (Sprakel & Schuur, 2019).
Sustainable Solvent Alternatives
Studies on 2-Methyloxolane as a sustainable solvent alternative for the extraction of natural products compare its properties and extraction efficiency to traditional petroleum-based solvents, which could be relevant for the extraction or synthesis involving carboxylic acid-based compounds (Rapinel et al., 2020).
Antioxidant and Anti-inflammatory Properties
Research on hydroxyoctadecadienoic acids, oxidised derivatives of linoleic acid, discusses their role in inflammation and metabolic processes associated with chronic diseases, indicating the potential therapeutic applications of carboxylic acid derivatives (Vangaveti et al., 2016).
Properties
IUPAC Name |
3-(2-methylpropyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c1-7(2)5-14-6-13-4-3-8(18-13)9(12(16)17)10(13)11(14)15/h3-4,7-10H,5-6H2,1-2H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBINFMFHODHQHK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1CC23C=CC(O2)C(C3C1=O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378165 |
Source
|
Record name | STK364473 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
436855-63-9 |
Source
|
Record name | STK364473 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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